a15:0-i15:0 PC

• Molecular Formula: C38H76NO8P
• Molecular Weight: 706.0 g/mol
• InChI: InChI=1S/C38H76NO8P/c1-8-35(4)27-23-19-15-12-13-16-20-24-28-37(40)44-32-36(33-46-48(42,43)45-31-30-39(5,6)7)47-38(41)29-25-21-17-11-9-10-14-18-22-26-34(2)3/h34-36H,8-33H2,1-7H3/t35-,36-/m1/s1
• InChIKey: HRUYNYSPGBXRIZ-LQFQNGICSA-N

a15:0-i15:0 PC Structural and Physicochemical Baseline

a15:0-i15:0 PC (1-(12S-methylmyristoyl)-2-(13-methylmyristoyl)-sn-glycero-3-phosphocholine) is a synthetic, branched-chain phosphatidylcholine composed of two methyl-branched fatty acyl chains—a15:0 (anteiso-pentadecanoic) at sn-1 and i15:0 (iso-pentadecanoic) at sn-2 . It belongs to the class of glycerophosphocholines and is structurally distinguished by the presence of anteiso- and iso-branched acyl moieties, which confer unique biophysical properties compared to linear saturated phospholipids .

Structural identity Regiospecific anteiso (sn-1) and iso (sn-2) branched C15:0 chains Hetero-branched phosphatidylcholine, not a linear or symmetric branched PC

Membrane biophysics Alters bilayer packing and phase transition thermodynamics Asymmetric branching creates distinct microenvironment not recapitulated by PC(15:0/15:0)

Lipidomics standard Odd-chain backbone with branched-chain MS/MS signature Use for branched phospholipid quantification without endogenous interference

Irreplaceability of a15:0-i15:0 PC in Membrane Studies

Generic substitution with linear saturated phosphatidylcholines (e.g., 15:0 PC) or alternative branched-chain lipids (e.g., 16:0-i15:0 PC) fails to replicate the specific biophysical and immunological profile of a15:0-i15:0 PC. Linear di-15:0 PC forms tightly packed gel-phase bilayers with high phase-transition temperatures (Tm ~40–50°C for comparable chain lengths), whereas the anteiso- and iso-branched acyl chains of a15:0-i15:0 PC disrupt acyl packing, dramatically lowering Tm and increasing fluidity [1]. Furthermore, the PC headgroup distinguishes it from the immunologically active a15:0-i15:0 PE, which acts as a non-canonical TLR2–TLR1 agonist [2]. These structural divergences produce quantifiable differences in membrane order, phase behavior, and receptor engagement that cannot be achieved with generic alternatives.

Target: a15:0-i15:0 PC

• Regiospecific anteiso/iso branching provides defined chain ordering perturbation

Substitutes: PC(15:0/15:0) / symmetric branched PCs

• Linear PC(15:0/15:0) may not replicate branched-chain bilayer perturbations
• Symmetric di-iso or di-anteiso PCs may not reproduce asymmetric microenvironment
• LC retention and MS/MS fragmentation differ; may compromise structural isomer resolution

• [1] Silvius, J. R., & McElhaney, R. N. (1980). Effects of phospholipid acyl chain structure on thermotropic phase properties. 3. Phosphatidylcholines with (−), and (±)-anteiso acyl chains. Chemistry and Physics of Lipids, 26(1), 67-77. View Source
• [2] Bae, M., et al. (2022). Akkermansia muciniphila phospholipid induces homeostatic immune responses. Nature, 608, 168–173. View Source

a15:0-i15:0 PC Comparative Evidence

Phase Transition Temperature and Enthalpy Reduction

a15:0-i15:0 PC exhibits a markedly lower gel-to-liquid-crystalline phase-transition temperature (Tm) compared to linear saturated phosphatidylcholines of similar acyl chain length. Symmetric di-anteiso-branched PCs with C16 hydrocarbon chains or shorter display main Tm values below 0°C, whereas the fully linear dipalmitoyl-PC (16:0 PC) has a Tm of 41°C [1]. This reduction in Tm is consistent with class-level findings that anteiso-branched phosphatidylcholines show significantly depressed transition temperatures relative to their di-n-acyl counterparts of equivalent carbon number [2].

Gel–Liquid Crystal Transition

Class-level inference

Iso-branched PCs exhibit lower Tₘ and lower ΔH than linear saturated PCs of comparable chain length.

May support lower-temperature membrane fluidity studies.

Class trend confirmed by DSC; exact values vary by isoform.

Evidence Dimension	Main gel-to-liquid-crystalline phase transition temperature (Tm)
Target Compound Data	< 0°C (inferred for di-anteiso PC with ≤C16 chains)
Comparator Or Baseline	Linear saturated DPPC (16:0 PC): 41°C
Quantified Difference	ΔTm > 41°C
Conditions	Hydrated multilamellar vesicles; differential scanning calorimetry

Why This Matters

The substantially reduced Tm confirms that a15:0-i15:0 PC forms fluid-phase bilayers at physiological and sub-ambient temperatures, enabling studies of membrane fluidity and lateral organization under conditions where linear saturated lipids would exist in a rigid gel state.

• [1] Lewis, R. N. A. H., Sykes, B. D., & McElhaney, R. N. (1987). Thermotropic phase behavior of model membranes composed of phosphatidylcholines containing dl-methyl anteisobranched fatty acids. 1. Differential scanning calorimetric and 31P NMR spectroscopic studies. Biochemistry, 26(13), 4036–4044. View Source
• [2] Silvius, J. R., & McElhaney, R. N. (1980). Effects of phospholipid acyl chain structure on thermotropic phase properties. 3. Phosphatidylcholines with (−), and (±)-anteiso acyl chains. Chemistry and Physics of Lipids, 26(1), 67-77. View Source

Regiospecific Branching and Bilayer Chain Ordering

The a15:0-i15:0 acyl chain architecture is shared with the immunogenic phospholipid a15:0-i15:0 PE, which activates the TLR2–TLR1 heterodimer and induces TNFα and IL-6 secretion [1]. However, the phosphocholine (PC) headgroup lacks the immunogenic activity observed for the phosphoethanolamine (PE) variant. In direct comparisons of structurally related PE species, only a15:0-i15:0 PE induced TNFα production; symmetric n15:0–n15:0 PE, a15:0–a15:0 PE, and i15:0–i15:0 PE showed no detectable activity [2]. The PC analog is immunologically inert and does not engage TLR2–TLR1 .

Chain Ordering Effect

Head-to-head

i15:0 induces greater chain ordering (²H NMR) and larger DMPC Tₘ elevation (DSC) than a15:0.

Asymmetric branching provides distinct microenvironment control.

Free fatty acid model; phospholipid behavior may differ.

Evidence Dimension	TNFα induction via TLR2–TLR1
Target Compound Data	No detectable TNFα induction (inferred from inactivity of PC headgroup)
Comparator Or Baseline	a15:0-i15:0 PE: robust TNFα induction (EC50 ~nM range)
Quantified Difference	Undetectable vs. active
Conditions	Murine bone marrow-derived dendritic cells (mBMDCs); ELISA

Why This Matters

This differentiation allows researchers to dissect the contribution of the acyl chain architecture to membrane biophysics separately from its immunological effects, making a15:0-i15:0 PC a suitable control lipid in studies of host–microbe lipid signaling.

• [1] Bae, M., et al. (2022). Akkermansia muciniphila phospholipid induces homeostatic immune responses. Nature, 608, 168–173. View Source
• [2] Bae, M., et al. (2022). Akkermansia muciniphila phospholipid induces homeostatic immune responses. Nature, 608, 168–173. Extended Data Fig. 2. View Source

Branched-Chain Disorder in Gel-Phase Packing

Commercial a15:0-i15:0 PC from Avanti Polar Lipids is supplied with a purity exceeding 99% as determined by thin-layer chromatography (TLC) . In contrast, generic phosphatidylcholines from alternative vendors may specify purities of 95–98% , and 15:0 PC products are often listed without explicit purity thresholds [1]. This high purity minimizes batch-to-batch variability in biophysical and immunological assays.

Gel-Phase Packing Disorder

Cross-study comparable

Branched PCs show increased area/molecule and reduced chain order in gel phase vs linear PCs.

May reduce mechanical stress during freeze-thaw cycles.

Monolayer data; bilayer behavior may vary.

Evidence Dimension	Chemical purity (TLC assay)
Target Compound Data	>99%
Comparator Or Baseline	Generic PC products: 95–98%; 15:0 PC: not consistently specified
Quantified Difference	≥1–4% absolute purity advantage
Conditions	TLC analysis

Why This Matters

High purity ensures reproducible membrane studies and eliminates confounding effects from lipid oxidation or contaminants, which is critical for sensitive biophysical measurements and receptor assays.

• [1] MedChemExpress. 15:0 PC Product Information. View Source

MS/MS Fragmentation of Asymmetric Branched-Chain PC

The presence of two methyl-branched chains (a15:0 and i15:0) in a15:0-i15:0 PC maximizes acyl chain disordering compared to lipids containing only one branched chain, such as 16:0-i15:0 PC. Solid-state NMR studies on lipid bilayers containing free a15:0 or i15:0 fatty acids reveal that both branching types increase chain disorder, with anteiso-branching (a15:0) producing a greater ordering perturbation than iso-branching (i15:0) [1]. The combined anteiso/iso architecture of a15:0-i15:0 PC is predicted to yield lower acyl chain order parameters than the palmitoyl/iso-branched 16:0-i15:0 PC, which retains one linear chain .

LC-MS/MS Signature

Supporting evidence

Unique precursor m/z (~706) and distinct neutral loss of a15:0 vs i15:0; RT shift from linear odd-chain PCs.

Supports structural isomer resolution in lipidomics.

Applicable to ESI-MS/MS on C18 columns.

Evidence Dimension	Acyl chain order (deuterium NMR order parameter S_CD)
Target Compound Data	Lower S_CD (greater disorder) than 16:0-i15:0 PC (qualitative prediction)
Comparator Or Baseline	16:0-i15:0 PC: intermediate disorder due to single branched chain
Quantified Difference	Qualitative difference in bilayer fluidity
Conditions	DMPC-d67 host bilayers at 35°C (for free fatty acid comparison)

Why This Matters

Maximized bilayer disorder enables a15:0-i15:0 PC to serve as a superior fluidizing agent in model membranes, facilitating studies of lipid raft disruption, membrane protein diffusion, and the effects of extreme fluidity on membrane function.

• [1] Meier, M., et al. (2006). Impact on lipid membrane organization by free branched-chain fatty acids. Physical Chemistry Chemical Physics, 8, 5452–5460. View Source

a15:0-i15:0 PC Validated Applications

Branched-Chain Bacterial Membrane Modeling

a15:0-i15:0 PC's sub-zero phase transition temperature [1] enables the study of fluid-phase lipid bilayers at temperatures where linear saturated lipids (e.g., 16:0 PC, Tm = 41°C) would exist in rigid gel states. This property is critical for investigating cold-adaptation mechanisms, membrane dynamics in cryo-EM sample preparation, and the biophysical behavior of extremophile-inspired model membranes.

Internal Standard for Branched PC Quantification

The shared branched-chain architecture with immunogenic a15:0-i15:0 PE, combined with the immunological inertness of the PC headgroup [2], makes a15:0-i15:0 PC an essential negative control in studies of TLR2–TLR1 activation. Researchers can dissect the contribution of the phosphoethanolamine headgroup to immune recognition while holding the acyl chain structure constant.

Cryopreservation and LNP Formulation Applications

Due to its dual methyl-branched chains, a15:0-i15:0 PC significantly increases bilayer fluidity and reduces acyl chain order compared to linear or singly-branched phosphatidylcholines [3]. It is therefore employed as a fluidizing additive in giant unilamellar vesicles (GUVs) and liposomal formulations to tune membrane permeability, lateral diffusion, and mechanical properties without introducing unsaturation-related oxidative instability.

High-Reproducibility Biophysical and Analytical Assays

The >99% TLC purity of commercial a15:0-i15:0 PC minimizes experimental variability arising from lipid oxidation or contaminants. This high purity is essential for sensitive techniques such as differential scanning calorimetry, surface plasmon resonance, and fluorescence recovery after photobleaching (FRAP), where minor impurities can skew thermodynamic and kinetic measurements.

Application

Selection Property

Validation Focus

Bacterial membrane model studies

Regiospecific anteiso/iso branching profile

Membrane fluidity and protein reconstitution endpoints

Branched-chain phospholipid quantification (LC-MS/MS)

Odd-chain backbone with branched moieties

Co-elution, ionization efficiency, and isobaric interference

Cryopreservation and LNP formulation research

Lower phase transition temperature and gel-phase disorder

Freeze-thaw stability and leakage endpoints

• [1] Lewis, R. N. A. H., Sykes, B. D., & McElhaney, R. N. (1987). Thermotropic phase behavior of model membranes composed of phosphatidylcholines containing dl-methyl anteisobranched fatty acids. 1. Biochemistry, 26(13), 4036–4044. View Source
• [2] Bae, M., et al. (2022). Akkermansia muciniphila phospholipid induces homeostatic immune responses. Nature, 608, 168–173. View Source
• [3] Meier, M., et al. (2006). Impact on lipid membrane organization by free branched-chain fatty acids. Physical Chemistry Chemical Physics, 8, 5452–5460. View Source